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Compound of Interest

Compound Name: 4-Bromo-2,5-difluoronitrobenzene

Cat. No.: B065052

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
Bromo-2,5-difluoronitrobenzene (CAS No. 364-73-8), a compound that requires careful
management due to its hazardous properties.

Essential Safety and Hazard Information

4-Bromo-2,5-difluoronitrobenzene is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[1][2][3]
Adherence to safety protocols is crucial when handling this chemical.

Summary of Hazard Classifications:

o Acute Oral Toxicity: Category 4[3]

o Acute Dermal Toxicity: Category 4[3]

» Acute Inhalation Toxicity: Category 4[3]

o Skin Corrosion/Irritation: Category 2[3]

o Serious Eye Damage/Eye Irritation: Category 2[3]

e Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[3]
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Quantitative Data Presentation

A summary of the key physical and chemical properties of 4-Bromo-2,5-difluoronitrobenzene
is provided in the table below for easy reference.

Property Value

CAS Number 364-73-8

Molecular Formula CeH3BrF2NO:2

Molecular Weight 238.00 g/mol

Appearance Dark yellow liquid

Melting Point/Range 18-20°C/64.4-68 °F

Boiling Point/Range 240 - 241 °C/ 464 - 465.8 °F @ 760 mmHg
Flash Point 110°C /230 °F

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the detailed methodology for the safe disposal of 4-Bromo-2,5-
difluoronitrobenzene, whether it is a small quantity from a laboratory experiment or a larger
amount of expired reagent.

1. Personal Protective Equipment (PPE):

Wear appropriate protective gloves (e.g., nitrile rubber), protective clothing, and eye/face
protection (safety goggles and a face shield).[2]

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

2. Disposal of Unused or Waste 4-Bromo-2,5-difluoronitrobenzene:

Do not dispose of this chemical down the drain or with general laboratory waste.[5][6]
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o Collect the waste material in a dedicated, properly labeled, and sealed container. The
container should be made of a material compatible with the chemical.

e The waste container must be clearly labeled with the chemical name ("4-Bromo-2,5-
difluoronitrobenzene") and the appropriate hazard symbols (e.g., "Harmful,” "Irritant™).

o Store the sealed waste container in a designated, cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.[5][7]

e Arrange for the disposal of the chemical waste through an approved and licensed hazardous
waste disposal company.[3][8][9] Always follow local, regional, and national regulations for
hazardous waste disposal.[6]

3. Management of Spills:
« In the event of a spill, evacuate non-essential personnel from the area.
e Remove all sources of ignition.[5][7]

o Wearing the appropriate PPE, contain the spill using an inert absorbent material such as
sand, silica gel, or a universal binder.[5][7]

o Carefully collect the absorbed material into a suitable, closed container for disposal.[4][5][7]

o Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials for
disposal as hazardous waste.

o Label the container with the contents and hazard warnings, and dispose of it through a
licensed hazardous waste contractor.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-2,5-
difluoronitrobenzene.
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Figure 1. Disposal Workflow for 4-Bromo-2,5-difluoronitrobenzene
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Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065052#4-bromo-2-5-difluoronitrobenzene-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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